Cas no 874382-53-3 (ethyl 1-{1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate
• CAS No: 874382-53-3
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 1896696
• PubChem ID: 42226847
• Update Time: 2025-05-28

ethyl 1-{1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)-, ethylester
• ethyl 1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate
• VU0640498-1
• IATPTVGTDUGNEH-UHFFFAOYSA-N
• SR-01000921904
• 4-(4-ethoxycarbonylpiperidin-1-yl)-1h-pyrazolo[3,4-d]pyrimidine
• ethyl 1-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylate
• ethyl 1-{2H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate
• SCHEMBL5068467
• CCG-290312
• 874382-53-3
• F5285-0024
• SR-01000921904-1
• STK944704
• AKOS005656005
• ethyl 1-{1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate

• Inchi： 1S/C13H17N5O2/c1-2-20-13(19)9-3-5-18(6-4-9)12-10-7-16-17-11(10)14-8-15-12/h7-9H,2-6H2,1H3,(H,14,15,16,17)
• InChI Key： IATPTVGTDUGNEH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C3C=NNC=3N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 275.13822480Da
• Monoisotopic Mass: 275.13822480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-{1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylate

Recent Advances in the Study of Ethyl 1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate (CAS: 874382-53-3)

The compound ethyl 1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate (CAS: 874382-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-d]pyrimidine core and piperidine-4-carboxylate moiety, has been investigated for its role as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. Recent studies have explored its structural modifications, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's interaction with specific kinase targets, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. Structural-activity relationship (SAR) studies have revealed that the ethyl carboxylate group at the 4-position of the piperidine ring enhances binding affinity and selectivity. Additionally, modifications to the pyrazolo[3,4-d]pyrimidine scaffold have been shown to influence potency and metabolic stability, providing valuable insights for optimizing lead compounds.

Recent preclinical evaluations have demonstrated the compound's ability to inhibit tumor growth in xenograft models, with notable efficacy against solid tumors and hematological malignancies. Mechanistic studies have further elucidated its role in inducing apoptosis and cell cycle arrest, highlighting its potential as a multi-targeted therapeutic agent. These findings underscore the importance of continued research into its safety profile and potential combination therapies.

In addition to its anticancer properties, ethyl 1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylate has also been explored for its applications in inflammatory and autoimmune diseases. Preliminary data suggest that it may modulate immune responses by targeting key signaling molecules involved in cytokine production. This dual functionality makes it a versatile compound for addressing complex disease mechanisms.

Looking ahead, ongoing research aims to address challenges related to bioavailability and toxicity, with a focus on developing prodrug formulations and targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The compound's unique chemical structure and broad therapeutic potential make it a compelling subject for future investigations in the field of chemical biology and drug discovery.